![molecular formula C17H14N2O2S B5666715 N-1,3-benzothiazol-2-yl-3-(2-methoxyphenyl)acrylamide](/img/structure/B5666715.png)
N-1,3-benzothiazol-2-yl-3-(2-methoxyphenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of benzothiazole derivatives, including "N-1,3-benzothiazol-2-yl-3-(2-methoxyphenyl)acrylamide," typically involves multistep synthetic routes that might include acylation, cyclization, and substitution reactions. For instance, a related acrylamide monomer, N-(2-acetylbenzofuran-3-yl)acrylamide, was synthesized through a two-step reaction involving the base-catalyzed reaction of 1-chloroacetone with 2-hydroxy-benzonitrile followed by reaction with acryloyl chloride (Barım & Akman, 2019).
Molecular Structure Analysis
The molecular structure of benzothiazole derivatives is characterized using spectroscopic and computational methods, including UV-Vis, FT-IR, NMR, and density functional theory (DFT) calculations. These techniques provide insights into the electronic properties, charge distribution, and molecular geometry. For example, NABA monomer's structural and vibrational properties were extensively studied, highlighting its chemical activity and charge transfer capabilities (Barım & Akman, 2019).
Chemical Reactions and Properties
Benzothiazole compounds are known for their chemical reactivity, participating in various organic reactions. This reactivity is often utilized in the synthesis of complex molecules with potential biological activities. For example, the synthesis of N-benzothiazol-2-yl-amides through a copper-catalyzed intramolecular cyclization process demonstrates the versatility of these compounds in organic synthesis (Wang et al., 2008).
properties
IUPAC Name |
(E)-N-(1,3-benzothiazol-2-yl)-3-(2-methoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O2S/c1-21-14-8-4-2-6-12(14)10-11-16(20)19-17-18-13-7-3-5-9-15(13)22-17/h2-11H,1H3,(H,18,19,20)/b11-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATCHYLKLKIVCBF-ZHACJKMWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C=CC(=O)NC2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1/C=C/C(=O)NC2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.